Cas no 1261484-00-7 (3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid)

• Product Name: 3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid
• CAS No: 1261484-00-7
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4924776
• Update Time: 2025-06-07

3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid

• Inchi： 1S/C13H8F3NO2/c14-10-3-1-2-8(12(10)15)9-4-7(5-11(18)19)6-17-13(9)16/h1-4,6H,5H2,(H,18,19)
• InChI Key： YRXHNPXYBMWBIU-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CN=1)CC(=O)O)C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid

3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid (CAS No. 1261484-00-7): An Overview

3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid (CAS No. 1261484-00-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents. The presence of multiple fluorine atoms and a pyridine ring imparts distinct chemical and biological properties, making it an intriguing candidate for various research endeavors.

The chemical structure of 3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid is defined by its molecular formula C₁₃H₈F₃NO₂. The compound features a 2-fluoropyridine core with a 2,3-difluorophenyl substituent and an acetic acid group at the 5-position. This arrangement of functional groups contributes to its stability and reactivity, which are crucial factors in its potential pharmaceutical applications.

In recent years, the interest in fluorinated compounds has surged due to their favorable pharmacological properties. Fluorine atoms can significantly influence the lipophilicity, metabolic stability, and binding affinity of molecules, making them valuable in drug design. 3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid is no exception. Its unique combination of fluorine atoms and aromatic rings enhances its ability to interact with biological targets, potentially leading to improved drug efficacy and reduced side effects.

The synthesis of 3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid has been extensively studied in the literature. One common synthetic route involves the reaction of 2-fluoro-5-bromopyridine with 2,3-difluorophenylboronic acid followed by a subsequent carboxylation step. This multi-step process highlights the complexity and precision required to produce this compound on a laboratory scale. Advances in synthetic methodologies have also contributed to the development of more efficient and scalable routes for its production.

In terms of biological activity, 3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid has shown promising results in preliminary studies. Research has indicated that it exhibits selective inhibition of specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit certain kinases that play a role in cancer progression and inflammatory responses. These findings suggest that this compound could serve as a lead molecule for the development of targeted therapies.

The pharmacokinetic properties of 3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid have also been investigated. Studies have demonstrated that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high lipophilicity facilitates cellular uptake and distribution throughout the body, while its metabolic stability ensures prolonged therapeutic effects. These attributes are essential for optimizing drug delivery and enhancing patient compliance.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid. Early results from phase I trials have shown promising outcomes with minimal adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately into clinical practice.

Beyond its potential as a therapeutic agent, 3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid also serves as an important intermediate in the synthesis of other bioactive molecules. Its versatile reactivity allows it to be readily modified through various chemical transformations, enabling the creation of structurally diverse derivatives with enhanced biological activities. This makes it a valuable tool for medicinal chemists engaged in drug discovery and development.

In conclusion, 3-(2,3-Difluorophenyl)-2-fluoropyridine-5-acetic acid (CAS No. 1261484-00-7) represents a promising compound with significant potential in the pharmaceutical industry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.